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Compound of Interest

Compound Name: Adamantane-d16

Cat. No.: B121117 Get Quote

For researchers and scientists engaged in drug development and other advanced scientific

endeavors, the safe handling and disposal of specialized chemical compounds are paramount.

This guide provides essential, immediate safety and logistical information for the proper

disposal of Adamantane-d16, ensuring the protection of laboratory personnel and the

environment.

Adamantane-d16 (C10D16), a deuterated form of adamantane, is a solid compound.[1] While

it is not classified as a hazardous material for transport, it is a combustible solid and requires

careful handling and disposal.[2] Adherence to proper disposal protocols is crucial to maintain a

safe laboratory environment and comply with regulations.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE).

Recommended Personal Protective Equipment:
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PPE Item Specification

Eye Protection Safety glasses with side shields or goggles

Hand Protection Chemical-resistant gloves (e.g., nitrile)

Respiratory Protection Type N95 (US) or equivalent respirator

Protective Clothing Laboratory coat

Note: This information is based on general recommendations for solid, non-volatile chemicals.

Always consult your institution's specific chemical hygiene plan and the material's Safety Data

Sheet (SDS) for detailed guidance.

Step-by-Step Disposal Protocol
The primary method for the disposal of Adamantane-d16 is through a licensed hazardous

waste disposal company. High-temperature incineration in a facility equipped with an

afterburner and scrubber is a recommended method for adamantane and its derivatives.[3]

Waste Identification and Segregation:

All materials contaminated with Adamantane-d16, including the pure compound,

contaminated labware (e.g., pipette tips, vials), and solutions, must be treated as

hazardous chemical waste.

Use a dedicated, clearly labeled, and sealed waste container for all Adamantane-d16
waste. Do not mix with other waste streams unless compatibility has been confirmed.

Packaging Waste:

Solid Waste: Carefully transfer any solid Adamantane-d16 into a designated hazardous

waste container. Minimize the generation of dust.

Contaminated Labware: Place all contaminated disposable labware directly into the

designated solid hazardous waste container.
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Liquid Waste: If Adamantane-d16 is in a solution, transfer the liquid to a compatible, leak-

proof hazardous waste container.

Labeling Waste Containers:

Clearly label the hazardous waste container with the full chemical name: "Adamantane-
d16".

Include the CAS number: 30470-60-1.

Indicate the primary hazard (e.g., "Combustible Solid").

Record the date of waste accumulation.

Storage of Waste:

Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away

from incompatible materials.

The storage location should be a designated satellite accumulation area for hazardous

waste, in accordance with your institution's policies.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Provide the EHS department with a complete and accurate description of the waste,

including the chemical name and quantity.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Adamantane-d16.
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Caption: Workflow for the proper disposal of Adamantane-d16.

Quantitative Data Summary
While specific quantitative disposal limits for Adamantane-d16 are not readily available and

are often determined by local regulations, the following table summarizes key identification and

property data.

Property Value Reference

Chemical Formula C10D16

CAS Number 30470-60-1

Molecular Weight 152.33 g/mol

Form Solid

Melting Point 209-212 °C (subl.)

Storage Class 11 - Combustible Solids
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By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of Adamantane-d16, thereby protecting themselves, their

colleagues, and the environment. Always consult your institution's specific chemical hygiene

and waste disposal plans for detailed guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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